Cas no 1803587-61-2 (7-methyl-1H-indol-5-amine hydrochloride)

7-Methyl-1H-indol-5-amine hydrochloride is a high-purity organic compound primarily used in pharmaceutical and biochemical research. Its indole core structure makes it a valuable intermediate in the synthesis of bioactive molecules, including potential therapeutic agents. The hydrochloride salt form enhances solubility and stability, facilitating handling and storage. This compound is particularly useful in medicinal chemistry for the development of serotonin-related analogs due to its structural similarity to tryptamine derivatives. Rigorous quality control ensures batch-to-batch consistency, making it suitable for sensitive applications. Its well-defined chemical properties and synthetic versatility support its use in drug discovery and mechanistic studies.
7-methyl-1H-indol-5-amine hydrochloride structure
1803587-61-2 structure
Product Name:7-methyl-1H-indol-5-amine hydrochloride
CAS No:1803587-61-2
MF:C9H11ClN2
MW:182.650040864944
MDL:MFCD28506104
CID:5162303
PubChem ID:119031546
Update Time:2025-06-07

7-methyl-1H-indol-5-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 7-methyl-1H-indol-5-amine hydrochloride
    • MDL: MFCD28506104
    • Inchi: 1S/C9H10N2.ClH/c1-6-4-8(10)5-7-2-3-11-9(6)7;/h2-5,11H,10H2,1H3;1H
    • InChI Key: LVEVVPIGILMNRH-UHFFFAOYSA-N
    • SMILES: CC1C=C(N)C=C2C=CNC=12.Cl

7-methyl-1H-indol-5-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-215223-0.05g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
0.05g
$440.0 2023-09-16
Enamine
EN300-215223-0.1g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
0.1g
$575.0 2023-09-16
Enamine
EN300-215223-0.25g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
0.25g
$822.0 2023-09-16
Enamine
EN300-215223-0.5g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
0.5g
$1293.0 2023-09-16
Enamine
EN300-215223-1.0g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
1g
$0.0 2023-06-08
Enamine
EN300-215223-2.5g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
2.5g
$3249.0 2023-09-16
Enamine
EN300-215223-5.0g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
5.0g
$4806.0 2023-02-22
Enamine
EN300-215223-10.0g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
10.0g
$7128.0 2023-02-22
Enamine
EN300-215223-1g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
1g
$1658.0 2023-09-16
Enamine
EN300-215223-5g
7-methyl-1H-indol-5-amine hydrochloride
1803587-61-2 95%
5g
$4806.0 2023-09-16

7-methyl-1H-indol-5-amine hydrochloride Related Literature

Additional information on 7-methyl-1H-indol-5-amine hydrochloride

7-methyl-1H-indol-5-amine hydrochloride (CAS No. 1803587-61-2): A Comprehensive Overview

7-methyl-1H-indol-5-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number CAS No. 1803587-61-2, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the indoleamine family, which has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The indoleamine structure of 7-methyl-1H-indol-5-amine hydrochloride is characterized by a methyl group at the 7-position and an amine group at the 5-position of the indole ring. This specific arrangement contributes to its unique chemical properties and biological interactions. The presence of the hydrochloride moiety not only improves its pharmacokinetic profile but also facilitates its use in various chemical reactions and formulations.

In recent years, there has been growing interest in indole derivatives due to their involvement in multiple biological pathways. Research has highlighted the potential of 7-methyl-1H-indol-5-amine hydrochloride in modulating neurotransmitter systems, particularly serotonin, which plays a crucial role in mood regulation, pain perception, and cognitive functions. Preclinical studies have suggested that this compound may exhibit antidepressant and anxiolytic properties, making it a promising candidate for the development of novel psychiatric medications.

The synthesis of 7-methyl-1H-indol-5-amine hydrochloride involves multi-step organic reactions, typically starting from readily available indole precursors. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as catalytic hydrogenation, nucleophilic substitution, and crystallization are commonly utilized in its preparation.

The pharmacological profile of 7-methyl-1H-indol-5-amine hydrochloride has been extensively studied in both in vitro and in vivo models. Researchers have explored its interactions with various enzymes and receptors, providing insights into its mechanism of action. For instance, studies have demonstrated its potential to inhibit monoamine oxidase (MAO), an enzyme critical in the metabolism of neurotransmitters like serotonin and dopamine. This inhibition could lead to increased levels of these neurotransmitters, thereby alleviating symptoms associated with neurodegenerative disorders.

Moreover, the compound has shown promise in treating inflammatory conditions. Indole derivatives are known for their anti-inflammatory properties, and 7-methyl-1H-indol-5-amine hydrochloride is no exception. Research indicates that it may modulate inflammatory pathways by interacting with nuclear factor kappa B (NFκB), a key transcription factor involved in inflammation. By inhibiting NFκB activation, this compound could potentially reduce inflammation and related symptoms in chronic diseases such as rheumatoid arthritis.

The therapeutic potential of 7-methyl-1H-indol-5-amine hydrochloride extends beyond psychiatry and inflammation research. Emerging studies have begun to investigate its role in cancer therapy. Indole derivatives have been found to exhibit anti-cancer properties by inducing apoptosis (programmed cell death) in tumor cells while sparing healthy cells. The specific structure of 7-methyl-1H-indol-5-amine hydrochloride may enhance its ability to selectively target cancer cells, making it a valuable candidate for further oncological research.

In addition to its biological activities, the chemical stability of 7-methyl-1H-indol-5-amine hydrochloride makes it suitable for various pharmaceutical applications. Its stability under different storage conditions ensures that it remains effective over prolonged periods, which is crucial for drug formulation and distribution. Furthermore, its compatibility with other pharmaceutical excipients allows for the development of diverse dosage forms, including tablets, capsules, and injectables.

The future direction of research on 7-methyl-1H-indol-5-amine hydrochloride includes further exploration of its pharmacokinetic properties and potential side effects. Detailed toxicological studies are essential to ensure its safety for human use. Additionally, computational modeling techniques can be employed to predict how the compound interacts with biological targets at the molecular level, aiding in the design of more effective derivatives.

In conclusion, CAS No. 1803587-61-2, corresponding to 7-methyl-1H-indol-5-amine hydrochloride, is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its diverse biological activities, making it a promising candidate for treating neurological disorders, inflammatory conditions, and even cancer. Ongoing research continues to uncover new aspects of its pharmacology and therapeutic potential, ensuring that it remains a focal point in drug discovery efforts.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd